Cas no 2173194-53-9 (1-(difluoromethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(difluoromethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
2173194-53-9 structure
Product Name:1-(difluoromethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:2173194-53-9
MF:C10H15BF2N2O2
MW:244.0461
CID:5067734
PubChem ID:133080640
Update Time:2026-03-01

1-(difluoromethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(difluoromethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(Difluoromethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • FC(N1N=C(C=C1)B1OC(C(O1)(C)C)(C)C)F
    • 1-(difluoromethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • AT11245
    • 1-(Difluoromethyl)-1H-pyrazole-3-boronic Acid pinacol ester
    • SY265411
    • EN300-3249937
    • MFCD30181542
    • CBGGJAGNGSVKHS-UHFFFAOYSA-N
    • CS-0141598
    • 1-(Difluoromethyl)pyrazole-3-boronic Acid Pinacol Ester
    • Z2582509528
    • DB-132078
    • 2173194-53-9
    • Inchi: 1S/C10H15BF2N2O2/c1-9(2)10(3,4)17-11(16-9)7-5-6-15(14-7)8(12)13/h5-6,8H,1-4H3
    • InChI Key: CBGGJAGNGSVKHS-UHFFFAOYSA-N
    • SMILES: FC([H])(N1C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=N1)F

Computed Properties

  • Exact Mass: 244.1194642g/mol
  • Monoisotopic Mass: 244.1194642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3

1-(difluoromethyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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